Cas no 401-30-9 (2-(4-fluorobenzyl)phenol)

• Product Name: 2-(4-fluorobenzyl)phenol
• CAS No: 401-30-9
• MF: C₁₃H₁₁FO
• MW: 202.224247217178
• CID: 2626628
• PubChem ID: 258431
• Update Time: 2025-04-21

2-(4-fluorobenzyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorobenzyl)phenol
• 2-(4-fluorobenzyl)-malonic acid dimethyl ester; 2-(4-fluorobenzyl)phenol; 2-(4-Fluor-benzyl)-phenol; ACMC-1CPD2; 2-Hydroxy-1-(4-fluor-benzyl)-benzol; SureCN5888360; 4-fluorophenylmethylphenol; Dimethyl 2-(4-fluorobenzyl)malonate; ZINC00165473; methyl 3-(4-fluorophenyl)-2-methoxycarbonylpropionate; 2-(4-fluorobenzyl)malonic acid dimethyl ester; 2-(4-fluorobenzyl) phenol; CTK3J6147; AC1MD0D1; 2-(4-fluoro-benzyl)-phenol; Dimethyl (4-Fluoro
• DTXSID20960551
• SCHEMBL2577181
• NCIOpen2_005168
• 2-[(4-fluorophenyl)methyl]phenol
• 401-30-9
• NSC-87336
• NSC87336
• XMPYZRODFDIJPK-UHFFFAOYSA-N

• Inchi： 1S/C13H11FO/c14-12-7-5-10(6-8-12)9-11-3-1-2-4-13(11)15/h1-8,15H,9H2
• InChI Key： XMPYZRODFDIJPK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC1C=CC=CC=1O

Computed Properties

• Exact Mass: 202.07943
• Monoisotopic Mass: 202.079393
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 1.179
• Boiling Point: 314°C at 760 mmHg
• Flash Point: 180.8°C
• Refractive Index: 1.584
• PSA: 20.23
• LogP: 3.12210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes